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Compound of Interest

Compound Name: NaNCO

Cat. No.: B8045921 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous chemicals like Sodium Isocyanate

(NaNCO). This document provides procedural, step-by-step guidance for the safe handling and

disposal of NaNCO, establishing a foundation of trust and value beyond the product itself.

Chemical Identifier:

Name: Sodium Isocyanate

Synonym: NaNCO

CAS Number: 917-61-3[1]

Chemical Formula: NaOCN

Hazard Summary: Sodium isocyanate is classified as hazardous. It is harmful if swallowed, in

contact with skin, or inhaled, and is harmful to aquatic life with long-lasting effects.[2][3]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the specific PPE required for the

scale and nature of the work being performed. The following table summarizes the

recommended PPE for handling sodium isocyanate.[4]
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Protection Type Equipment Specification Rationale

Eye Protection
Safety Glasses or

Goggles

Safety glasses with

side-shields

conforming to EN166

or NIOSH approved.

[4][5]

Protects eyes from

dust particles and

splashes.

Skin Protection Gloves

Chemical-resistant

gloves (e.g., nitrile or

butyl rubber).[6]

Prevents skin contact,

as the substance is

harmful upon contact.

[2]

Protective Clothing

Lab coat or chemical-

resistant coveralls.[4]

[6]

Provides a barrier

against accidental

spills and

contamination of

personal clothing.

Respiratory Protection Respirator

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

if dust is generated.[4]

[7]

Protects against

inhalation of harmful

dust particles.[2]

Operational Plan: Handling Sodium Isocyanate
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Engineering Controls:

Ventilation: Always handle sodium isocyanate in a well-ventilated area.[2] A chemical fume

hood is recommended, especially when working with larger quantities or when there is a

potential for dust generation.[4]
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Eye Wash and Safety Shower: Ensure that an eye wash station and safety shower are

readily accessible in the immediate work area.

Administrative Controls:

Training: All personnel handling sodium isocyanate must be thoroughly trained on its

hazards, safe handling procedures, and emergency protocols.[8]

Restricted Access: Limit access to areas where sodium isocyanate is being handled to

authorized personnel only.[7]

Hygiene Practices: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

areas where the chemical is used.[2]

Standard Operating Procedure (SOP):

Preparation:

Don all required PPE as specified in the table above.

Ensure the work area is clean and uncluttered.

Verify that all necessary equipment for the experiment and for potential spill cleanup is

readily available.

Handling:

Carefully weigh and transfer the solid sodium isocyanate, minimizing the creation of dust.

Keep containers tightly closed when not in use.[5]

Avoid contact with strong oxidizing agents and strong acids.[1]

Post-Handling:

Decontaminate the work surface after use.
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Properly label and store any remaining sodium isocyanate in a cool, dry, and well-

ventilated place.[5]

Remove and dispose of contaminated gloves and other disposable PPE in the designated

hazardous waste container.[5]

Wash hands and any exposed skin thoroughly.
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Standard Operating Procedure for Handling NaNCO.
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Disposal Plan
Proper disposal of sodium isocyanate and contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.

Step Procedure Rationale

1. Waste Collection

Collect waste sodium

isocyanate and any materials

contaminated with it (e.g.,

gloves, weighing paper) in a

designated, properly labeled,

and sealed hazardous waste

container.[4]

To prevent accidental

exposure and ensure proper

identification of the waste.

2. Labeling

Label the hazardous waste

container clearly with

"Hazardous Waste - Sodium

Isocyanate" and include the

date of accumulation.

To comply with regulations and

inform waste handlers of the

contents.

3. Storage

Store the waste container in a

designated satellite

accumulation area that is

secure and away from

incompatible materials.

To prevent reactions and

ensure safe temporary

storage.

4. Disposal

Arrange for the disposal of the

hazardous waste through a

licensed environmental waste

management company.[5][9]

Do not dispose of sodium

isocyanate down the drain or

in regular trash.[5]

To ensure the waste is treated

and disposed of in an

environmentally sound and

legal manner.

Emergency Procedures
In the event of an accidental spill or exposure, immediate and appropriate action is essential.
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Spill Response:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For a minor spill, absorb the material with an inert, dry absorbent (e.g., sand,

vermiculite).[9] Avoid using water.[9]

Collect: Carefully sweep or shovel the absorbed material into a labeled, open-top container

for hazardous waste disposal. Do not seal the container tightly, as a reaction with moisture

can produce gas.[9]

Decontaminate: Clean the spill area with a decontamination solution. A common formulation

is 5-10% sodium carbonate and 0.2% liquid detergent in water.[9][10]

Report: Report the incident to the laboratory supervisor and the institutional safety office.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[5] Remove contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[5] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]
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Emergency Response Plan for NaNCO Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8045921?utm_src=pdf-body-img
https://www.benchchem.com/product/b8045921?utm_src=pdf-body
https://www.benchchem.com/product/b8045921?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8045921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. fishersci.com [fishersci.com]

2. oxfordlabfinechem.com [oxfordlabfinechem.com]

3. lobachemie.com [lobachemie.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. chemicalbook.com [chemicalbook.com]

6. What PPE is required when working with isocyanates? [sysco-env.co.uk]

7. osha.oregon.gov [osha.oregon.gov]

8. Control measures guide - Canada.ca [canada.ca]

9. fsi.co [fsi.co]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Sodium Isocyanate (NaNCO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8045921#personal-protective-equipment-for-
handling-nanco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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